![molecular formula C18H24N2O4 B6201279 2-benzyl-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid CAS No. 2694727-65-4](/img/no-structure.png)
2-benzyl-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid
Description
The compound “2-benzyl-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid” is a complex organic molecule. It is related to the class of compounds known as bicyclic heptanes . The compound contains a diazabicyclo[2.2.1]heptane core, which is a seven-membered ring with two nitrogen atoms . It also has a benzyl group, a tert-butoxy carbonyl group, and a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups and a bicyclic ring system . The InChI code provided gives a detailed description of the molecular structure .Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo various chemical reactions. For instance, the carboxylic acid group could participate in acid-base reactions, esterification, and amide formation. The benzyl group could undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution .Physical and Chemical Properties Analysis
The compound is a powder at room temperature . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not available from the current information.Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-benzyl-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group. The benzyl group is introduced towards the end of the synthesis.", "Starting Materials": [ "2,5-diaminopentanoic acid", "tert-butyl chloroformate", "benzyl bromide", "sodium bicarbonate", "acetic acid", "ethanol" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of sodium bicarbonate", "Formation of the bicyclic ring system by cyclization of the protected diamine with acetic acid and ethanol", "Deprotection of the amine group with hydrochloric acid", "Introduction of the benzyl group by reaction with benzyl bromide in the presence of potassium carbonate" ] } | |
CAS No. |
2694727-65-4 |
Molecular Formula |
C18H24N2O4 |
Molecular Weight |
332.4 |
Purity |
95 |
Origin of Product |
United States |
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